Cas no 853723-94-1 (2-(3-propyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetic Acid)

• Product Name: 2-(3-propyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetic Acid
• CAS No: 853723-94-1
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 3108276
• Update Time: 2025-11-05

2-(3-propyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (3-mercapto-5-propyl-4H-1,2,4-triazol-4-yl)acetic acid
• 2-(3-propyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetic Acid

• Inchi： 1S/C7H11N3O2S/c1-2-3-5-8-9-7(13)10(5)4-6(11)12/h2-4H2,1H3,(H,9,13)(H,11,12)
• InChI Key： XMKLBQBIIALMQA-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCC)N1CC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-propyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetic Acid

Comprehensive Overview of 2-(3-propyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetic Acid (CAS No. 853723-94-1)

2-(3-propyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetic Acid, identified by its CAS number 853723-94-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,2,4-triazole derivatives, a class known for its diverse biological activities. The presence of a sulfanyl (thiol) group and a propyl side chain enhances its reactivity, making it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications due to its unique structural features, which include a triazole ring and a carboxylic acid functionality.

In recent years, the demand for triazole-based compounds like 2-(3-propyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetic Acid has surged, driven by their role in developing antimicrobial agents, anticancer drugs, and anti-inflammatory therapies. The compound's CAS no. 853723-94-1 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Its molecular structure, characterized by the 1,2,4-triazole core, allows for versatile chemical modifications, enabling scientists to tailor its properties for specific applications. This adaptability has positioned it as a key player in medicinal chemistry and bioconjugation studies.

The synthesis of 2-(3-propyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetic Acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its thiol group offers opportunities for disulfide bond formation, a critical feature in peptide chemistry and protein engineering. Additionally, the carboxylic acid moiety facilitates conjugation with other molecules, expanding its utility in biomaterial design. These attributes align with current trends in targeted drug delivery and precision medicine, where researchers seek compounds with high specificity and low toxicity.

From an industrial perspective, CAS no. 853723-94-1 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. This focus on sustainability resonates with global efforts to reduce the environmental impact of chemical production. Furthermore, the compound's potential in agrochemicals and veterinary medicine has sparked interest, as its derivatives exhibit promising activity against pathogens affecting crops and livestock.

In summary, 2-(3-propyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)acetic Acid (853723-94-1) is a multifaceted compound with broad applications in pharmaceuticals, biotechnology, and material science. Its unique structure and reactivity make it a subject of ongoing research, particularly in areas like drug development and bioconjugation. As scientific advancements continue, this compound is expected to play an increasingly vital role in addressing contemporary challenges in health and technology.